Cas no 2137845-13-5 (1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo-)
1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo-
-
- Inchi: 1S/C13H14O3/c1-8(2)9-3-4-10-5-11(7-14)16-13(15)12(10)6-9/h3-4,6-8,11H,5H2,1-2H3
- InChI Key: XBFUROVDFJCCHS-UHFFFAOYSA-N
- SMILES: C1(C=O)OC(=O)C2=CC(C(C)C)=CC=C2C1
1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-396993-0.05g |
1-oxo-7-(propan-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carbaldehyde |
2137845-13-5 | 0.05g |
$864.0 | 2023-03-02 | ||
| Enamine | EN300-396993-0.1g |
1-oxo-7-(propan-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carbaldehyde |
2137845-13-5 | 0.1g |
$904.0 | 2023-03-02 | ||
| Enamine | EN300-396993-0.25g |
1-oxo-7-(propan-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carbaldehyde |
2137845-13-5 | 0.25g |
$946.0 | 2023-03-02 | ||
| Enamine | EN300-396993-0.5g |
1-oxo-7-(propan-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carbaldehyde |
2137845-13-5 | 0.5g |
$987.0 | 2023-03-02 | ||
| Enamine | EN300-396993-1.0g |
1-oxo-7-(propan-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carbaldehyde |
2137845-13-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-396993-2.5g |
1-oxo-7-(propan-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carbaldehyde |
2137845-13-5 | 2.5g |
$2014.0 | 2023-03-02 | ||
| Enamine | EN300-396993-5.0g |
1-oxo-7-(propan-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carbaldehyde |
2137845-13-5 | 5.0g |
$2981.0 | 2023-03-02 | ||
| Enamine | EN300-396993-10.0g |
1-oxo-7-(propan-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carbaldehyde |
2137845-13-5 | 10.0g |
$4421.0 | 2023-03-02 |
1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo-
Professional Introduction to 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo and CAS No. 2137845-13-5
The compound 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo (CAS No. 2137845-13-5) represents a significant advancement in the field of organic chemistry and pharmaceutical research. This heterocyclic aldehyde derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a benzopyran core, combined with functional groups such as the aldehyde and isopropyl substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.
Recent studies have highlighted the importance of benzopyran derivatives in the development of bioactive molecules. These compounds exhibit a wide range of pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. The specific configuration of 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo makes it an attractive candidate for further investigation into its biological efficacy. The aldehyde group at the 3-position provides a reactive site for condensation reactions, while the isopropyl group at the 7-position introduces steric hindrance that can influence binding interactions with biological targets.
In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo (CAS No. 2137845-13-5) has been synthesized through multi-step organic transformations that showcase the elegance of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have been employed to construct the benzopyran framework efficiently. These synthetic strategies not only highlight the versatility of the compound but also its feasibility for large-scale production.
The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have demonstrated its ability to modulate key biological pathways associated with diseases such as cancer and neurodegeneration. The benzopyran scaffold is known to interact with various enzymes and receptors, making it a promising candidate for therapeutic intervention. Specifically, the aldehyde functionality has been shown to participate in Schiff base formation with amino groups in proteins, potentially leading to novel drug candidates.
Advances in computational chemistry have further accelerated the discovery process for compounds like 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo (CAS No. 2137845-13-5). Molecular modeling studies have predicted favorable binding affinities for this molecule with target proteins involved in inflammation and cell proliferation. These predictions provide a rational basis for designing structure-based drug development strategies. Additionally, virtual screening techniques have identified potential analogs that may enhance the pharmacological profile of this compound.
The chemical stability and reactivity of 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo (CAS No. 2137845-13-5) are critical factors that determine its suitability for pharmaceutical applications. Spectroscopic analyses such as NMR and mass spectrometry have been employed to elucidate its structure and confirm its purity. These analytical techniques provide essential data for understanding its behavior in solution and solid states, which is crucial for formulation development.
Future research directions include exploring derivatives of this compound that may exhibit enhanced bioavailability or reduced toxicity. Structural modifications such as halogenation or sulfuration at specific positions on the benzopyran ring could yield new analogs with improved pharmacokinetic properties. Additionally, exploring its potential as a prodrug—a precursor that is converted into an active form within the body—could open up new therapeutic avenues.
The industrial significance of 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo (CAS No. 2137845-13-5) cannot be overstated. Its synthesis represents a benchmark for complex organic transformations and has implications for both academic research and industrial applications. As pharmaceutical companies continue to seek innovative molecules for drug development, compounds like this one will play a pivotal role in meeting global healthcare demands.
In conclusion,1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxy (CAS No. 2137845 -13 -5) stands as a testament to the ingenuity of modern chemistry and its potential to drive advancements in medicine. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses,this compound will undoubtedly continue to inspire new discoveries and applications across multiple disciplines.
2137845-13-5 (1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-(1-methylethyl)-1-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)